N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C27H34N4O/c1-29(2)24-13-11-22(12-14-24)26(31-17-15-30(3)16-18-31)20-28-27(32)19-23-9-6-8-21-7-4-5-10-25(21)23/h4-14,26H,15-20H2,1-3H3,(H,28,32)
• InChI Key: DQTVRPIEYHHIOT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)CC2=CC=CC3=CC=CC=C32)C4=CC=C(C=C4)N(C)C
• Molecular Formula: C27H34N4O
• Molecular Weight: 430.6 g/mol

Description

N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-2-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C27H34N4O and its molecular weight is 430.596. The purity is usually 95%.
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Scientific Research Applications

Metabolic Pathways and Toxicity

• Research on compounds like tolfenpyrad, a pesticide containing a naphthalene component, demonstrates the importance of understanding the metabolic pathways and potential toxic effects of chemical compounds. For instance, a study on acute fatal poisoning with tolfenpyrad highlighted the compound's toxicological profile through forensic analysis, emphasizing the need for detailed toxicological evaluations in the development and use of chemically complex agents (Hikiji et al., 2013).

Biomarker Identification

• The identification of biomarkers for occupational exposure, such as with N,N-dimethylacetamide (DMA), underscores the importance of monitoring and managing chemical exposure. Studies have elucidated the toxicokinetics of DMA metabolites, demonstrating the utility of such analyses in occupational health (Princivalle et al., 2010).

Drug Metabolism and Safety

• The metabolism and safety profiles of pharmaceuticals are critical areas of research. Investigations into the metabolic pathways of drugs, such as almorexant, a dual orexin receptor antagonist, provide essential insights into their pharmacokinetics, pharmacodynamics, and safety profiles. Such studies are crucial for drug development, ensuring efficacy and minimizing adverse effects (Dingemanse et al., 2013).

Occupational Health and Safety

• Occupational exposure to specific compounds, including isocyanates like 1,5-naphthylene di-isocyanate (NDI), highlights the need for research into the health impacts of chemical exposure in the workplace. Studies confirming asthma due to NDI exposure stress the importance of protective measures and health monitoring for workers (Harries et al., 1979).